3-(Isoxazol-5-yl)phenol

• CAS No.: 391927-01-8
• Molecular Formula: C9H7NO2
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 3-(1,2-oxazol-5-yl)phenol
• InChI: InChI=1S/C9H7NO2/c11-8-3-1-2-7(6-8)9-4-5-10-12-9/h1-6,11H
• InChI Key: UDHYHKYQEZZNJR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)O)C2=CC=NO2

Description

3-(Isoxazol-5-yl)phenol , also known as 5-Phenylisoxazole-3-ol , is a five-membered heterocyclic compound. It contains an isoxazole ring fused to a phenolic moiety. The isoxazole scaffold is commonly found in various commercially available drugs and exhibits significant biological interests.

Synthesis routes and methods

Procedure details

A solution of 3-(dimethylamino)-1-(3-hydroxyphenyl)-2-propen-1-one (2.2 g, 11.5 mmol) and hydroxylamine hydrochloride (1.17 g, 16.8 mmol) in 45 ml dioxane/water 1:1 is heated for 2 hours at 60° C. The reaction is poured into ice-water and the precipitate is collected by filtration, washed with water, and dried in vacuo to give 1.4 g of 3-(5-isoxazolyl)phenol (75.5%). This phenolic product is reacted with (2S)-glycidyl 3-nitrobenzenesulfonate substantially as described for Epoxide 1 to give 1.33 g of the title epoxide (70%).